Cas no 1021212-26-9 (8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021212-26-9
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 6360059
• PubChem ID: 27397403
• Update Time: 2025-07-10

8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-(2,2-dimethyl-1-oxopropyl)-3-(2-phenylethyl)-
• CCG-310135
• 1021212-26-9
• F5047-0355
• 3-phenethyl-8-pivaloyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493501
• VU0632464-1

• Inchi： 1S/C20H27N3O3/c1-19(2,3)16(24)22-13-10-20(11-14-22)17(25)23(18(26)21-20)12-9-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,21,26)
• InChI Key： DLAIYMNETWVZKI-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C(C)(C)C)CC2)C(=O)N(CCC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 357.20524173g/mol
• Monoisotopic Mass: 357.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 9.97±0.20(Predicted)

Additional information on 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021212-26-9)

8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021212-26-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds and is characterized by its unique structural features and potential biological activities. The compound's structure includes a spirocyclic core with a triazaspiro ring system, which is functionalized with a 2,2-dimethylpropanoyl group and a 2-phenylethyl group. These functional groups contribute to the compound's chemical stability and biological activity.

The spirocyclic nature of 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione provides it with unique conformational properties that can influence its interactions with biological targets. Spirocyclic compounds are known for their ability to adopt specific conformations that can enhance their binding affinity to protein targets. This property makes them attractive candidates for drug discovery and development.

Recent studies have focused on the potential therapeutic applications of 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. One area of interest is its activity as a neuroprotective agent. Research has shown that this compound can exhibit neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and astrocytes, which are key players in neuroinflammation. By reducing neuroinflammation, 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione may help protect neurons from damage caused by oxidative stress and inflammatory mediators.

Another promising application of 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is in the treatment of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Studies have demonstrated that this compound can improve cognitive function and motor coordination in animal models of these diseases. The mechanism underlying these effects is thought to involve the modulation of neurotransmitter systems and the reduction of protein aggregation, which are hallmark features of neurodegenerative disorders.

In addition to its neuroprotective properties, 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also shown potential as an antioxidant agent. Oxidative stress is a major contributor to various pathological conditions, including cardiovascular diseases and cancer. The antioxidant activity of this compound may be attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These properties make it a promising candidate for the development of therapeutic agents targeting oxidative stress-related disorders.

The synthesis of 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the preparation of this compound. For example, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the yield and selectivity of the synthetic process.

Clinical trials are currently underway to evaluate the safety and efficacy of 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione in various therapeutic applications. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits favorable pharmacokinetic properties. Further studies are needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

In conclusion, 8-(2,2-dimethylpropanoyl)-3-(2-phenylethyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021212-26-9) is a promising compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.